methyl 2-({[7-(3-methylpiperidin-1-yl)-3-oxo[1,2,4]triazolo[4,3-a]pyrimidin-2(3H)-yl]acetyl}amino)benzoate

• IUPAC Name: methyl 2-[[2-[7-(3-methylpiperidin-1-yl)-3-oxo-[1,2,4]triazolo[4,3-a]pyrimidin-2-yl]acetyl]amino]benzoate
• InChI: InChI=1S/C21H24N6O4/c1-14-6-5-10-25(12-14)17-9-11-26-20(23-17)24-27(21(26)30)13-18(28)22-16-8-4-3-7-15(16)19(29)31-2/h3-4,7-9,11,14H,5-6,10,12-13H2,1-2H3,(H,22,28)
• InChI Key: MUVDTMPDUIKOHT-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCN(C1)C2=NC3=NN(C(=O)N3C=C2)CC(=O)NC4=CC=CC=C4C(=O)OC
• Molecular Formula: C21H24N6O4
• Molecular Weight: 424.5 g/mol

Description

The compound “methyl 2-({[7-(3-methylpiperidin-1-yl)-3-oxo[1,2,4]triazolo[4,3-a]pyrimidin-2(3H)-yl]acetyl}amino)benzoate” is a complex organic molecule. It is related to the pyrazolo[3,4-d]pyrimidine and pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidine derivatives. These derivatives have been studied as novel CDK2 inhibitors, which are appealing targets for cancer treatment.

Synthesis Analysis

The synthesis of such compounds involves the design and creation of new pyrazolo[3,4-d]pyrimidine and its glycosyl amino derivatives, as well as thioxo-pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidine compounds and the thioglycoside derivatives. The synthetic ways for the preparation of [1,2,4]triazolo[1,5-a]pyrimidines can be divided into two main groups: annulation of pyrimidine moiety to triazole ring and annulation of triazole fragment to pyrimidine ring.

Mechanism of Action

The mechanism of action of these compounds is related to their inhibitory activity against CDK2/cyclin A2. CDK2 inhibition is an appealing target for cancer treatment that targets tumor cells in a selective manner.